Cas no 66749-04-0 (1H-3a,8-Methanodibenzo[3,4:6,7]cyclohepta[1,2-c]pyrrole,2,3,8,12b-tetrahydro-2,8-dimethyl-, hydrochloride, (3aa,8a,12bb)- (9CI))

• Product name: 1H-3a,8-Methanodibenzo[3,4:6,7]cyclohepta[1,2-c]pyrrole,2,3,8,12b-tetrahydro-2,8-dimethyl-, hydrochloride, (3aa,8a,12bb)- (9CI)
• CAS No: 66749-04-0
• MF: C₂₀H₂₂ClN
• MW: 311.848384380341
• CID: 521982
• PubChem ID: 3050574

1H-3a,8-Methanodibenzo[3,4:6,7]cyclohepta[1,2-c]pyrrole,2,3,8,12b-tetrahydro-2,8-dimethyl-, hydrochloride, (3aa,8a,12bb)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-3a,8-Methanodibenzo[3,4:6,7]cyclohepta[1,2-c]pyrrole,2,3,8,12b-tetrahydro-2,8-dimethyl-, hydrochloride, (3aa,8a,12bb)- (9CI)
• AC1MHFL8
• DTXSID20985325
• 1H-3a,8-Methanodibenzo(3,4:6,7)cyclohepta(1,2-c)pyrrole, 2,3,8,12b-tetrahydro-2,8-dimethyl-, hydrochloride, (3a-alpha,8-alpha,12b-beta)-
• 2,8-Dimethyl-2,3,8,12b-tetrahydro-1H-3a,8-methanodibenzo[3,4:6,7]cyclohepta[1,2-c]pyrrole--hydrogen chloride (1/1)
• 66749-04-0

• Inchi： InChI=1S/C20H21N.ClH/c1-19-12-20(17-10-6-5-9-16(17)19)13-21(2)11-18(20)14-7-3-4-8-15(14)19;/h3-10,18H,11-13H2,1-2H3;1H
• InChI Key： PTDQWYWBWXDYJM-UHFFFAOYSA-N
• SMILES： CC12CC3(CN(CC3C4=CC=CC=C41)C)C5=CC=CC=C25.Cl

Computed Properties

• Exact Mass: 311.14426
• Monoisotopic Mass: 311.144077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: 166.6°C
• PSA: 3.24